Cas no 69847-49-0 (3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-)
69847-49-0 structure
Product Name:3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
CAS No:69847-49-0
MF:C16H13ClN4O
MW:312.753621816635
CID:511635
PubChem ID:112316
Update Time:2025-04-19
3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
- 2-(4-Chlorophenyl)-2,4-dihydro-5-methyl-4-(phenylazo)-3H-pyrazol-3-one
- 2-Pyrazolin-5-one, 1-(p-chlorophenyl)-3-methyl-4-(phenylazo)-
- 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(phenylazo)-
- 69847-49-0
- DTXSID20887678
- 3H-Pyrazol-3-one, 2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-
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- Inchi: 1S/C16H13ClN4O/c1-11-15(19-18-13-5-3-2-4-6-13)16(22)21(20-11)14-9-7-12(17)8-10-14/h2-10,15H,1H3/b19-18+
- InChI Key: XLBBVSIPVVYADR-VHEBQXMUSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C(C(C)=N1)/N=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 312.07799
- Monoisotopic Mass: 312.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 498.8°Cat760mmHg
- Flash Point: 255.5°C
- Refractive Index: 1.661
- PSA: 57.39
3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
69847-49-0 (3H-Pyrazol-3-one,2-(4-chlorophenyl)-2,4-dihydro-5-methyl-4-(2-phenyldiazenyl)-) Related Products
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